![molecular formula C15H15ClN4OS B7430488 2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine](/img/structure/B7430488.png)
2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine, also known as EMAP, is a synthetic purine derivative that has been extensively studied for its potential use in scientific research. EMAP is a potent inhibitor of the enzyme c-Jun N-terminal kinase (JNK), which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Mechanism of Action
2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine acts as a potent inhibitor of JNK by binding to the ATP-binding site of the enzyme. JNK plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting JNK activity, this compound can induce apoptosis in cancer cells and potentially slow the progression of neurodegenerative diseases.
Biochemical and Physiological Effects
This compound has been shown to have potent anti-cancer activity in various types of cancer cells, including breast cancer, lung cancer, and leukemia. This compound has also been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease. However, this compound has also been shown to have some toxic effects on normal cells, particularly on liver cells.
Advantages and Limitations for Lab Experiments
2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine has several advantages for use in lab experiments, including its potent inhibitory activity against JNK, its ability to induce apoptosis in cancer cells, and its potential neuroprotective effects. However, this compound also has some limitations, including its toxicity to normal cells and its relatively low solubility in water.
Future Directions
There are several future directions for research on 2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine, including the development of more potent and selective JNK inhibitors, the investigation of the potential use of this compound in combination with other anti-cancer drugs, and the study of the molecular mechanisms underlying this compound's neuroprotective effects. Additionally, further research is needed to determine the optimal dosage and administration of this compound for use in scientific research.
Synthesis Methods
2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine can be synthesized through a multi-step process involving the reaction of 6-chloropurine with 4-(methoxymethyl)phenylboronic acid, followed by the addition of ethylthiol and chloroacetyl chloride. The resulting compound is then treated with sodium hydroxide and purified through column chromatography to yield this compound.
Scientific Research Applications
2-Chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine has been studied extensively for its potential use in scientific research, particularly in the field of cancer biology. JNK has been implicated in the development and progression of various types of cancer, and this compound has been shown to inhibit JNK activity and induce apoptosis in cancer cells. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, as JNK has been implicated in the pathogenesis of these diseases.
Properties
IUPAC Name |
2-chloro-9-ethyl-6-[4-(methoxymethyl)phenyl]sulfanylpurine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4OS/c1-3-20-9-17-12-13(20)18-15(16)19-14(12)22-11-6-4-10(5-7-11)8-21-2/h4-7,9H,3,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNFJFNPDDCKIEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC2=C1N=C(N=C2SC3=CC=C(C=C3)COC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.